N'-[(1-benzyl-1H-benzimidazol-2-yl)methylene]benzohydrazide

• IUPAC Name: N-[(E)-(1-benzylbenzimidazol-2-yl)methylideneamino]benzamide
• InChI: InChI=1S/C22H18N4O/c27-22(18-11-5-2-6-12-18)25-23-15-21-24-19-13-7-8-14-20(19)26(21)16-17-9-3-1-4-10-17/h1-15H,16H2,(H,25,27)/b23-15+
• InChI Key: AXLXDEHBSBQIIB-HZHRSRAPSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2C=NNC(=O)C4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2/C=N/NC(=O)C4=CC=CC=C4
• Molecular Formula: C22H18N4O
• Molecular Weight: 354.4 g/mol

Description

“N’-[(1-benzyl-1H-benzimidazol-2-yl)methylene]benzohydrazide” is a complex organic compound. It contains a benzimidazole core, which is a heterocyclic aromatic organic compound. This type of compound is known for its remarkable medicinal and pharmacological properties.

Synthesis Analysis

The synthesis of benzimidazole derivatives has been a subject of interest for many researchers. A variety of methods have been reported, including the use of o-phenylenediamines and N-substituted formamides as C1 sources in a zinc-catalyzed cyclization. Another method involves the transformation of commercial aryl amines, aldehydes, and azides into valuable benzimidazole structural units.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives has been studied using various techniques. For instance, vibrational spectroscopy and quantum computational studies have been used to investigate the optimized geometrical structure, electronic, and vibrational features of similar compounds. The calculated HOMO and LUMO energies reveal that charge transfer happens within the molecule.

Chemical Reactions Analysis

Benzimidazole derivatives are known to undergo various chemical reactions. For example, they can participate in oxidative cross-coupling reactions with anilines, primary alkyl amines, and sodium azide. They can also undergo direct C-H bond arylation with (hetero)aryl chlorides.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can be quite diverse. For instance, 1-Benzyl-1H-benzimidazole, a related compound, has been studied for its structure, chemical names, and physical and chemical properties.

Mechanism of Action

Benzimidazole derivatives have been studied for their potential anticancer effects. They are known to exert their effects through various mechanisms. For instance, some derivatives function as tubulin destabilizers that disrupt microtubule formation in cells, leading to cell cycle arrest and eventually cell death.